Cas no 1353000-17-5 (benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate
• CAS No: 1353000-17-5
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• MDL: MFCD21091396
• CID: 5159494
• Update Time: 2025-10-24

benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate
• Carbamic acid, N-[2-amino-2-(2-naphthalenyl)ethyl]-, phenylmethyl ester

• MDL： MFCD21091396
• Inchi： 1S/C20H20N2O2/c21-19(18-11-10-16-8-4-5-9-17(16)12-18)13-22-20(23)24-14-15-6-2-1-3-7-15/h1-12,19H,13-14,21H2,(H,22,23)
• InChI Key： DWWDQIVHSPBXFK-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(N)C1=CC=C2C(=C1)C=CC=C2

Additional information on benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate

Comprehensive Overview of Benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate (CAS No. 1353000-17-5)

Benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate, with the CAS number 1353000-17-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in medicinal chemistry. The presence of both amino and naphthalene functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and development.

In recent years, the demand for benzyl carbamate derivatives has surged due to their potential applications in targeting neurological disorders and inflammatory conditions. Researchers are particularly interested in the naphthalene moiety of this compound, as it is known to interact with various biological receptors, including G-protein-coupled receptors (GPCRs). This interaction is crucial for developing novel therapeutics for diseases such as Alzheimer's and Parkinson's. The CAS 1353000-17-5 compound is often discussed in forums and scientific literature as a promising candidate for further exploration.

From a synthetic chemistry perspective, Benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate is synthesized through a multi-step process involving the protection of the amino group and subsequent carbamate formation. The benzyl group serves as a protective moiety, which can be selectively removed under mild conditions, making the compound highly adaptable for further modifications. This flexibility is one of the reasons why it is frequently referenced in organic synthesis tutorials and pharmaceutical research papers.

The compound's molecular weight and solubility properties are also critical factors for its application in drug formulation. Its moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for laboratory-scale experiments. However, challenges remain in scaling up its production while maintaining high purity, a topic often searched by process chemists and industrial researchers.

Another area of interest is the compound's potential role in peptide synthesis. The aminoethyl segment of Benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate can be incorporated into peptide chains, offering a pathway to create bioactive peptides with enhanced stability. This application aligns with the growing trend of peptide-based therapeutics, which are gaining traction due to their high specificity and lower toxicity compared to traditional small-molecule drugs.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols should be followed to minimize exposure. Researchers often search for material safety data sheets (MSDS) and handling guidelines to ensure safe laboratory practices. The compound's stability under various storage conditions is another frequently discussed topic, especially in long-term storage scenarios.

In conclusion, Benzyl N-[2-amino-2-(naphthalen-2-yl)ethyl]carbamate (CAS No. 1353000-17-5) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and peptide chemistry. Its unique structural features and adaptability make it a subject of ongoing investigation, particularly in the context of drug discovery and therapeutic development. As research progresses, this compound is likely to play an even more significant role in advancing modern medicine.